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Compound of Interest

Compound Name: Rhodinol

CAS No.: 6812-78-8

Cat. No.: B1218433

Get Quote

Executive Summary & Scientific Rationale
Rhodinol (CAS 141-25-3 / 6812-78-8) is a monoterpene alcohol, typically comprising a mixture

of citronellol and geraniol.[1] While often perceived as "natural" or "mild" due to its use in

fragrances, it presents specific disposal challenges that are frequently overlooked in high-

throughput laboratories.

The Core Disposal Directive: Rhodinol must never be discharged into municipal sewer

systems.

Scientific Justification:

Aquatic Toxicity: Rhodinol carries GHS classification H411 (Toxic to aquatic life with long-

lasting effects). Its lipophilic nature (LogP ~3.2–3.4) allows it to bioaccumulate in aquatic

organisms, disrupting local ecosystems even at low concentrations.

Combustibility: With a flash point typically between 76°C and 99°C (169°F–210°F), it falls

outside the federal RCRA definition of "Ignitable" (D001, <60°C). However, it remains a Class
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IIIA Combustible Liquid. In the presence of an ignition source or when mixed with lower-

flashpoint solvents, it contributes significantly to fire load.

Chemical Incompatibility: As a primary alcohol with alkene functionality, Rhodinol is
susceptible to rapid oxidation. Mixing it with strong oxidizers (e.g., Nitric Acid, Peroxides) can

result in exothermic reactions and potential deflagration.

Chemical & Hazard Profile
Effective disposal begins with accurate characterization. Use the following data to populate

your waste profiles.

Property Value / Specification Operational Implication

CAS Number
141-25-3 (Racemic) / 106-22-9

(Citronellol component)

Use primary CAS for waste

tagging.[2]

Flash Point ~76°C – 99°C (169°F – 210°F)
Combustible. Do not store near

heat sources.

Density 0.86 – 0.88 g/mL
Lighter than water; will float

and spread on surfaces.

Water Solubility Low (Immiscible)

Will not dilute in aqueous

waste streams; forms a

separate organic layer.

GHS Codes

H315 (Irritant), H317

(Sensitizer), H411 (Aquatic

Tox)

Requires "Environmentally

Hazardous" labeling.

RCRA Status Non-Regulated (if pure)

Best Practice: Manage as

Non-RCRA Regulated

Hazardous Waste.

Operational Disposal Protocol
Phase 1: Container Selection & Segregation

Container Material: Use Amber Glass or Stainless Steel for accumulation.
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Why? Terpenes like Rhodinol can act as solvating agents, causing swelling or softening in

certain low-density plastics (LDPE) over long durations. Amber glass protects the double

bonds from photo-oxidation.

Segregation Rule: Isolate from Oxidizers (Nitric Acid, Chromic Acid, Permanganates).

Why? Direct oxidation of the alcohol group or the alkene double bond generates heat and

unstable intermediates.

Phase 2: Waste Stream Classification
Rhodinol waste rarely exists in isolation. Classify based on the mixture:

Stream A: Pure/High-Concentration Rhodinol

Tag: "Non-RCRA Regulated Chemical Waste - Combustible."

Disposal Method: High-temperature incineration (Fuel Blending).

Stream B: Rhodinol + Flammable Solvents (e.g., Ethanol, Acetone)

Tag: "Hazardous Waste - Ignitable (D001)."[3]

Reasoning: The mixture likely has a flash point <60°C.

Stream C: Aqueous Emulsions (Rhodinol in water)

Tag: "Toxic to Aquatic Life - Do Not Sewer."[4]

Disposal: Carbon adsorption or biological treatment at a licensed facility.

Phase 3: The Disposal Decision Matrix
Use the following logic flow to determine the correct waste stream for your specific sample.
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Start: Rhodinol Waste Generated

Is the waste Pure Rhodinol
or >90% Concentration?

Is it mixed with other solvents?

No

Stream A: Organic Combustible
(Incineration/Fuel Blending)

Yes (Flash Pt > 60°C)
CRITICAL: Is it mixed with

Strong Oxidizers (HNO3, H2O2)?

Check Composition

Check Mixture Flash Point

Flash Pt > 60°C
(e.g., with DMSO/Oil)

Stream B: RCRA Ignitable (D001)
(Hazardous Waste Incineration)

Flash Pt < 60°C
(e.g., with Acetone/EtOH)

Stream C: Aqueous Toxic
(Carbon Treatment/Bio-treatment)

Aqueous Emulsion

No

DANGER: Reactive Hazard
Contact EHS Immediately for

Stabilization Protocol

Yes

Click to download full resolution via product page
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Figure 1: Decision matrix for categorizing Rhodinol waste streams based on mixture

composition and flash point.

Emergency Procedures: Spills & Exposure
Despite best practices, spills occur. The high viscosity and low vapor pressure of Rhodinol
make it less of an inhalation risk than Acetone, but it presents a slip hazard and environmental

risk.

Spill Protocol (Volume < 1 Liter):

Isolate: Remove ignition sources immediately. While not highly flammable, it is combustible.

Contain: Do not allow the spill to reach floor drains. Block drains with spill pillows.

Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

Note: Do not use paper towels for large spills if they will be stored in a closed bin, as the

high surface area can promote oxidation and heat buildup (spontaneous combustion risk

is low but non-zero for terpenes).

Clean: Wash the area with a detergent solution to emulsify the oily residue.

Dispose: Bag all absorbent materials as Hazardous Chemical Waste (Stream A).

Regulatory Context & Compliance
EPA (United States)

RCRA Classification: Rhodinol is not a P-listed or U-listed waste.

Characteristic Waste: It does not meet the definition of Ignitability (D001) unless the flash

point is <60°C (140°F).

Best Practice: Due to the "Toxic to Aquatic Life" (H411) designation, it is a violation of the

Clean Water Act to discharge this into waterways. Most institutions mandate managing it as

hazardous waste to ensure incineration, which completely oxidizes the terpene structure into

CO2 and H2O.
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EU (REACH/CLP)
Rhodinol is classified as Aquatic Chronic 2.

Disposal must comply with Directive 2008/98/EC on waste. Incineration with energy recovery

is the preferred method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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